4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3-methoxypropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C6H11N3OS/c1-10-4-2-3-9-5-7-8-6(9)11/h5H,2-4H2,1H3,(H,8,11)
• InChI Key: ZVMQINHTYQKDLV-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=NNC1=S
• Molecular Formula: C6H11N3OS
• DSSTOX Substance ID: DTXSID801193458
• Molecular Weight: 173.24 g/mol
• Solubility: 19.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 75028-28-3

Description

The compound “4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol” is a derivative of the 1,2,4-triazole class of compounds. 1,2,4-triazoles are a type of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms. They are known for their diverse biological activities and are used in medicinal chemistry.

Scientific Research Applications

Corrosion Inhibition

4-(3-Methoxypropyl)-4H-1,2,4-triazole-3-thiol (MT) has been studied for its application in corrosion inhibition. Awad and Hazazi (2017) found that MT's adsorption on mild steel in sulfuric acid solution enhances in the presence of copper ions, indicating a potential role in corrosion protection (Awad & Hazazi, 2017).

Chemical Synthesis

MT and its derivatives have applications in the synthesis of various chemical compounds. Kaldrikyan et al. (2016) explored reactions of 1,2,4-triazole-3-thiols with various compounds, leading to the formation of new 3-sulfanyl-1,2,4-triazoles (Kaldrikyan et al., 2016).

Biomedical Research

In biomedical research, derivatives of MT have been explored for their potential as cholinesterase inhibitors, which are relevant in treating conditions like Alzheimer's disease. Arfan et al. (2018) synthesized S-alkylated derivatives of MT and found one derivative to exhibit excellent cholinesterase inhibitory potential (Arfan et al., 2018).

Electrochemical Studies

MT and its derivatives have been used in electrochemical studies, particularly in the context of corrosion inhibition. Chauhan et al. (2019) synthesized 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol and studied it as a corrosion inhibitor for copper, revealing insights into the inhibitor's interaction with metal surfaces (Chauhan et al., 2019).

Synthesis of Biologically Active Compounds

MT and its analogs have been a focus in the synthesis of compounds with potential biological activity. Ovsepyan et al. (2018) synthesized 3,4-substituted-1,2,4-triazole-5-thiols and found several derivatives to exhibit antitumor properties (Ovsepyan et al., 2018).